Cas no 53578-22-6 (Cyclodeca-3,8-diene-1,6-dione)

Cyclodeca-3,8-diene-1,6-dione structure
Cyclodeca-3,8-diene-1,6-dione structure
Product Name:Cyclodeca-3,8-diene-1,6-dione
CAS No:53578-22-6
MF:C10H12O2
MW:164.201083183289
CID:1587360
PubChem ID:543095
Update Time:2025-04-21

Cyclodeca-3,8-diene-1,6-dione Chemical and Physical Properties

Names and Identifiers

    • cyclodeca-3,8-diene-1,6-dione
    • 3,8-Cyclodecadiene-1,6-dione
    • 53578-22-6
    • DB-314921
    • DTXSID10337495
    • Cyclodeca-3,8-diene-1,6-dione
    • Inchi: 1S/C10H12O2/c11-9-5-1-2-6-10(12)8-4-3-7-9/h1-4H,5-8H2
    • InChI Key: SEBFSLGGWSYNLH-UHFFFAOYSA-N
    • SMILES: O=C1CC=CCC(CC=CC1)=O

Computed Properties

  • Exact Mass: 164.08376
  • Monoisotopic Mass: 164.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 0.9
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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